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This guide provides researchers, scientists, and crop protection professionals with technical

information, troubleshooting advice, and experimental protocols for optimizing Fluazinam spray

intervals for the control of potato tuber blight, caused by Phytophthora infestans.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the standard recommended spray interval for Fluazinam against potato blight?

A protectant fungicide treatment with Fluazinam should be applied before late blight becomes

established in the crop.[1] The standard recommended spray interval is typically 7 to 10 days.

[1] It is advised to use the shorter 7-day interval when wet conditions favor the development of

late blight.[1] Routine applications of fungicides in many European regions are often performed

at intervals no greater than 7 days to prevent the establishment of infections.[2]

Q2: My experiment shows poor tuber blight control despite a consistent 7-day Fluazinam spray

interval. What are the potential causes?

Reduced efficacy of Fluazinam, even with proper intervals, is a significant concern and may be

attributed to the development of fungicide resistance in local P. infestans populations.[3] A

specific clonal lineage, EU_37_A2 (also known as 'Dark Green 37'), has shown reduced

sensitivity to Fluazinam.[4][5] This strain's zoospores are not effectively controlled by

Fluazinam, which can lead to increased tuber infection, especially late in the season.[4]
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Therefore, high disease incidence despite a robust spray schedule warrants an investigation

into the presence of resistant strains.

Q3: How should I adjust my spray program in response to potential Fluazinam resistance?

To manage resistance and reduce selection pressure, several strategies are recommended by

experts:

Limit Applications: Reduce the total number of sprays containing Fluazinam in a single

season.[4]

Alternate Modes of Action: Do not apply Fluazinam consecutively. Always alternate with

fungicides from a different FRAC (Fungicide Resistance Action Committee) group.[5] This

ensures that pathogens surviving one application are targeted by a different mechanism in

the next.

Use Mixtures: Whenever possible, use Fluazinam in a tank mix or as a co-formulated

product with other active ingredients that have a different mode of action.[4][5] This makes it

more difficult for resistant strains to survive and multiply.[5]

Q4: What is the optimal positioning for Fluazinam in a seasonal spray program to maximize

efficacy and manage resistance?

Given the risk of resistant strains like EU_37_A2, the positioning of Fluazinam is critical.

Current recommendations advise against relying on Fluazinam for late-season tuber blight

control, particularly for crops intended for storage.[4]

Early to Mid-Season: The most effective placement for Fluazinam is during the first or

second sprays of the season or during the stable canopy period.[4][6]

Avoid Late Season Use: Its use leading up to and including desiccation is now considered a

dangerous scenario if resistant strains are present.[4]

Post-Canopy Development: One strategy suggests using Fluazinam only after the crop has

achieved full canopy development, applied at the full rate and mixed with co-actives.[7]

Q5: How does weather, particularly rainfall, affect Fluazinam application and intervals?
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Fluazinam has good residual effect and rainfastness.[8] However, weather conditions,

especially rainfall, are a primary driver of late blight development.

Shorten Intervals: During periods of high rainfall and persistent wetness, which favor

zoospore release and mobility, it is critical to shorten the spray interval to the 7-day

minimum.[1]

Protectant Application: Fungicide applications should be timed to protect the crop ahead of

predicted infection periods.[9] Rainfall can wash spores from the foliage into the soil,

increasing the risk of tuber infection.[4] A robust protectant program is essential to prevent

this.

Data on Fungicide Strategies Involving Fluazinam
The following table summarizes efficacy data from field studies where Fluazinam was used as

part of a blight management program. Note that direct comparisons of Fluazinam spray

intervals are limited in recent literature, with a greater focus on integrated resistance

management.
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Treatment Strategy Key Findings Yield Impact Source

Tri-Sequential

Application

(Fluazinam / BioArc /

Potasin F)

Showed the highest

reduction in disease

severity, ranging from

88.24% to 90.00%

compared to the

untreated control.[10]

This sequential

application

synergistically

increased potato yield

and improved

biochemical

parameters.

[10]

Fungicide-Sprayed vs.

Unsprayed Plots

Fungicide-sprayed

plots had a mean yield

advantage of 62%

compared to

unsprayed plots over

two seasons.[11][12]

Tuber yield from

sprayed plots ranged

from 20 to 36.84 t/ha,

while unsprayed plots

yielded 8.8 to 18.63

t/ha.[11][12]

[11][12]

Resistance

Management (General

Recommendation)

Limiting applications,

alternating

chemistries, and using

mixtures are critical to

manage strains with

reduced sensitivity,

such as EU_37_A2.[4]

[5]

Maintaining fungicide

efficacy through

resistance

management is crucial

for protecting yield

potential from

aggressive blight

strains.

[4][5]

Experimental Protocols
Protocol: Field Trial for Evaluating Fluazinam Spray Intervals

This protocol outlines a standard methodology for a field experiment designed to compare the

efficacy of different Fluazinam spray intervals.

Experimental Design:

Use a Randomized Complete Block Design (RCBD) with a minimum of three or four

replications.[9][13][12][14]
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Each plot should consist of at least four rows, approximately 10-11 meters long.[9]

Maintain untreated buffer rows between plots to minimize spray drift.[15]

Treatments:

Control: Unsprayed control plot to monitor natural disease progression.

Treatment 1: Fluazinam applied at a 7-day interval.

Treatment 2: Fluazinam applied at a 10-day interval.

Treatment 3: Fluazinam applied at a 14-day interval.

Treatment 4 (Optional): A dynamic interval based on a disease forecasting model (e.g.,

BlightApp).[9]

Treatment 5 (Optional): A resistance management program (e.g., Fluazinam alternated

with a different mode of action) for comparison.

Application:

Use a calibrated field sprayer (e.g., tractor-drawn or backpack) equipped with nozzles that

provide a medium droplet size (e.g., Airmix Flat Fan 110.04).[1][16]

Apply in a water volume of 250-500 L/ha to ensure thorough canopy coverage.[1][16]

Begin the first spray as a protectant, ideally upon the first symptom appearance in the

region or based on forecasting alerts.[14]

Data Collection & Assessment:

Foliar Blight: Assess disease severity weekly, before each new spray application. Use a

standardized rating scale, such as the 1-9 scale, where 1 = no disease and 9 = 100%

plant destruction.[14]

Area Under Disease Progress Curve (AUDPC): Calculate AUDPC from the weekly

severity data to quantify the epidemic development over time for each treatment.[14]
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Tuber Blight Assessment: After harvest, collect a random sample of at least 50-100 tubers

from the central rows of each plot. Wash the tubers and visually inspect them for late blight

lesions. Calculate the percentage of infected tubers by number and weight.

Yield: Harvest the central two rows of each plot to determine the total and marketable

tuber yield (t/ha).[14]

Statistical Analysis:

Analyze the data (disease severity, AUDPC, tuber blight incidence, yield) using Analysis of

Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Duncan's LSD or Tukey's HSD) to determine significant

differences between treatment intervals.[10]

Visualizations
The following diagrams illustrate key workflows and decision-making processes for optimizing

Fluazinam use.
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Caption: Experimental workflow for a Fluazinam spray interval optimization trial.
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Caption: Troubleshooting logic for poor Fluazinam efficacy against tuber blight.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b131798?utm_src=pdf-body-img
https://www.benchchem.com/product/b131798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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